Cas no 33527-21-8 (benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione)
33527-21-8 structure
Product Name:benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione
CAS No:33527-21-8
MF:C10H4O2S2
MW:220.267560005188
CID:918063
PubChem ID:288496
Update Time:2025-04-19
benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione Chemical and Physical Properties
Names and Identifiers
-
- benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione
- thieno[3,2-f][1]benzothiole-4,8-dione
- 1,7-Dithia-s-indacene-4,8-dione
- 4,8-Dihydrobenzo[1,2-b:5,4-b']dithiophen-4,8-dion
- 4,8-dihydrobenzo[1,2-b:5,4-b']dithiophene-4,8-dione
- 4,8-Dihydrobenzo< 1,2-b:5,4-b'> dithiophen-4,8-dion
- 4,8-dihydrobenzol[1,2-b:5,4-b']dithiophene-4,8-dione
- AC1L69OP
- AC1Q6NFK
- AR-1B8390
- benzo< 1,2-b,5,4-b'> dithiphen-4,8-dione
- CHEMBL357519
- CTK1C5843
- KST-1B3284
- NSC149708
- SureCN6995084
- N5R0FXO8NE
- UNII-N5R0FXO8NE
- 33527-21-8
- NSC 149708
- NSC-149708
- SCHEMBL6995084
- thieno[3,2-f]benzothiophene-4,8-dione
- BENZO(1,2-B:5,4-B')DITHIOPHENE-4,8-DIONE
- DTXSID70187170
- DB-102988
-
- Inchi: 1S/C10H4O2S2/c11-7-5-1-3-13-9(5)8(12)10-6(7)2-4-14-10/h1-4H
- InChI Key: NIJSWSKJHMSEGG-UHFFFAOYSA-N
- SMILES: S1C=CC2C(C3C=CSC=3C(C1=2)=O)=O
Computed Properties
- Exact Mass: 219.96532
- Monoisotopic Mass: 219.965
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.595
- Boiling Point: 408°C at 760 mmHg
- Flash Point: 200.6°C
- Refractive Index: 1.736
- PSA: 34.14
- LogP: 2.58500
benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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